Cas no 1421508-85-1 (N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide
• CAS No: 1421508-85-1
• MF: C₁₇H₁₈ClFN₂O₄
• MW: 368.787227153778
• CID: 6206049
• PubChem ID: 71804602
• Update Time: 2025-10-28

N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide
• N'-(3-chloro-4-fluorophenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]oxamide
• N'-(3-CHLORO-4-FLUOROPHENYL)-N-[3-(2,5-DIMETHYLFURAN-3-YL)-3-HYDROXYPROPYL]ETHANEDIAMIDE
• N1-(3-chloro-4-fluorophenyl)-N2-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)oxalamide
• 1421508-85-1
• F6416-8844
• AKOS024556840
• VU0548720-1

• Inchi： 1S/C17H18ClFN2O4/c1-9-7-12(10(2)25-9)15(22)5-6-20-16(23)17(24)21-11-3-4-14(19)13(18)8-11/h3-4,7-8,15,22H,5-6H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： VMVOTYQBLUKCOG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCCC(C1C=C(C)OC=1C)O)=O)=O)F

Computed Properties

• Exact Mass: 368.0939129g/mol
• Monoisotopic Mass: 368.0939129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6Ų

Additional information on N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide

Comprehensive Overview of N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide (CAS No. 1421508-85-1)

The compound N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide, identified by its CAS No. 1421508-85-1, is a specialized organic molecule with a unique structural framework. This compound features a 3-chloro-4-fluorophenyl group and a 2,5-dimethylfuran-3-yl moiety, linked through a 3-hydroxypropyl spacer and an ethanediamide backbone. Its intricate design makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents.

In recent years, the demand for heterocyclic compounds like N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide has surged due to their potential applications in drug discovery and material science. Researchers are particularly intrigued by its furanyl and fluorophenyl components, which are known to enhance binding affinity and metabolic stability in therapeutic molecules. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

The CAS No. 1421508-85-1 compound is also gaining attention in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are exploring eco-friendly methods to synthesize such complex molecules, reducing reliance on hazardous reagents. This ties into broader discussions about biodegradable intermediates and catalytic efficiency, which are frequently searched terms in academic and industrial databases.

From a technical perspective, the 3-hydroxypropyl linker in N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide offers flexibility in molecular design, enabling modifications to optimize solubility and bioavailability. Such properties are critical in drug formulation, another area where this compound is being evaluated. Its potential as a scaffold for kinase inhibitors or GPCR modulators is under investigation, reflecting the industry's focus on targeted therapies.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1421508-85-1, ensuring purity and consistency in research applications. These methods are often highlighted in user queries related to compound validation and quality control, underscoring the importance of robust analytical protocols in chemical research.

In summary, N'-(3-chloro-4-fluorophenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide represents a promising candidate for multidisciplinary research. Its structural complexity, combined with its relevance to contemporary scientific challenges, positions it as a valuable entity in the exploration of next-generation therapeutics and sustainable chemical processes.